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Compound of Interest

Compound Name: L-Leucinol

Cat. No.: B1674794

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
L-Leucinol (CAS: 7533-40-6). Adherence to these guidelines is critical for ensuring personnel
safety and maintaining a secure laboratory environment.

Hazard Identification and Physical Properties

L-Leucinol is a chemical that requires careful handling due to its potential hazards. It is
classified as causing skin and eye irritation, and may cause respiratory irritation.[1][2] Some
safety data sheets classify it more severely, stating it can cause severe skin burns and eye
damage.[3] It is also a combustible liquid.[3]

A summary of its key properties is provided below.
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GHS Hazard Statements

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Molecular Formula

CeH1sNO

Molecular Weight 117.19 g/mol [1]
White crystal or Clear colorless to slightly yellow
Appearance A
liquid[4][5]
Density 0.917 g/mL at 25°CJ6]
Boiling Point 208-210°CJ[6]
Flash Point ~90°C (195°F)[7]

Storage Temperature

2-8°C in a dry, cool, well-ventilated place under

an inert atmosphere[3]

Personal Protective Equipment (PPE) and Safety

Measures

A thorough risk assessment should be conducted before handling L-Leucinol. The hierarchy of

controls should be applied to minimize exposure, with PPE being the final line of defense.
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Hierarchy of Hazard Controls

Elimination / Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Last line of defense)
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L-Leucinol Handling & Disposal Workflow

1. Preparation
- Review SDS

- Don full PPE
- Verify fume hood function

2. Handling & Use
- Work in fume hood
- Avoid inhalation/contact
- Keep away from ignition sources

3. Decontamination
- Clean work area
- Decontaminate equipment

Spill Response
(See Emergency Protocol)

4. Waste Collection
- Segregate waste
- Use labeled, sealed containers

5. Disposal
- Follow institutional & local regulations
- Arrange for chemical waste pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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